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Compound of Interest

Compound Name: 2-Chloroethylamine hydrochloride

Cat. No.: B049229 Get Quote

CAS Number: 870-24-6

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and professionals in drug development on 2-Chloroethylamine hydrochloride. This

document outlines its chemical and physical properties, provides detailed experimental

protocols for its synthesis, and illustrates its pivotal role as a versatile intermediate in the

synthesis of various bioactive molecules.

Chemical and Physical Properties
2-Chloroethylamine hydrochloride is a white to light beige crystalline powder. It is an organic

salt that is soluble in water and stable at room temperature in closed containers under normal

storage and handling conditions.[1] Due to its hygroscopic nature, it should be stored in a

tightly closed container in a cool, dry, and well-ventilated area, protected from moisture.[1][2]

The following table summarizes the key quantitative data for 2-Chloroethylamine
hydrochloride:
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Property Value Reference

CAS Number 870-24-6 [3][4]

Molecular Formula C₂H₇Cl₂N [4][5]

Molecular Weight 115.99 g/mol [4][6]

Appearance
White to light yellow to light red

powder to crystal
[3]

Melting Point 140-150 °C (decomposes) [1]

Solubility Soluble in water [1]

Purity >98.0% [3]

Ionic Chloride Content 29.0 – 32.1% w/w [6]

Water Content NMT 1.0% w/w [6]

Storage Temperature Store below +30°C [1]

Synthesis of 2-Chloroethylamine Hydrochloride
The primary methods for the synthesis of 2-chloroethylamine hydrochloride involve the

reaction of ethanolamine with either thionyl chloride or hydrogen chloride.[6][7]

Experimental Protocol: Synthesis from Ethanolamine
Hydrochloride and Thionyl Chloride
This protocol describes a common laboratory-scale synthesis of 2-chloroethylamine
hydrochloride.

Materials:

Ethanolamine hydrochloride

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloroethane or an aliphatic carboxylic acid)[4]
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Methanol (for quenching)

Round-bottom flask with reflux condenser

Stirring apparatus

Heating mantle

Vacuum evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser and a stirring mechanism, suspend

ethanolamine hydrochloride in an anhydrous solvent.

Slowly add thionyl chloride to the suspension. An immediate reaction may be observed with

the formation of a solid, which may dissolve upon warming.[4]

Heat the mixture to reflux and maintain for several hours with continuous stirring. The

reaction progress can be monitored by the evolution of sulfur dioxide and hydrogen chloride

gas.[4]

After the reaction is complete, carefully quench the reaction by the slow addition of

methanol.[4]

Remove the solvent under reduced pressure using a vacuum evaporator.

The resulting white crystalline solid is 2-chloroethylamine hydrochloride.[4] Further

purification can be achieved by recrystallization from a suitable solvent.

Applications in Drug Development and Organic
Synthesis
2-Chloroethylamine hydrochloride is a crucial building block in the synthesis of a wide range

of pharmaceutical compounds and other fine chemicals. Its bifunctional nature, possessing

both a nucleophilic amino group and an electrophilic carbon-chlorine bond, allows for its

versatile use in forming various heterocyclic structures.
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Key applications include its use as an intermediate in the synthesis of:

Antidepressants: such as Fluvoxamine maleate.[1]

Antineoplastic (Anticancer) Agents: including Ifosfamide and cyclophosphamide. It is also

used in the synthesis of ellipticine derivatives with anticancer properties.[5]

Anti-HIV Drugs: as a reagent in the synthesis of 6-desfluoroquinolones.[5]

Derivatizing Reagent: for amino acids, dipeptides, and nucleotides.[1][5]

Agrochemicals, Dyes, and Surfactants.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 2-chloroethylamine
hydrochloride.
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Synthesis Workflow of 2-Chloroethylamine Hydrochloride
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Caption: Synthesis of 2-Chloroethylamine Hydrochloride.
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Role as a Pharmaceutical Intermediate
This diagram illustrates the role of 2-chloroethylamine hydrochloride as a key intermediate

in the synthesis of various classes of pharmaceutical drugs.

2-Chloroethylamine Hydrochloride as a Pharmaceutical Intermediate
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Caption: Role as a Pharmaceutical Intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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